Cas no 2680865-95-4 (benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate
• CAS No: 2680865-95-4
• MF: C₁₅H₁₄N₂O₃
• MW: 270.283263683319
• CID: 5635715
• PubChem ID: 165915885
• Update Time: 2025-05-23

benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680865-95-4
• EN300-28283328
• benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate

• Inchi： 1S/C15H14N2O3/c1-10-11(2)20-14(13(10)8-16)17-15(18)19-9-12-6-4-3-5-7-12/h3-7H,9H2,1-2H3,(H,17,18)
• InChI Key： GJCLGLXOIQCOPS-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C)=C1C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.10044231g/mol
• Monoisotopic Mass: 270.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.3Ų

Additional information on benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate

Introduction to Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate (CAS No. 2680865-95-4)

Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate, a compound with the chemical formula C₁₂H₁₃NO₃, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its benzyl moiety and a N-(3-cyano-4,5-dimethylfuran-2-yl) substituent, which contributes to its unique chemical properties and potential biological activities. The CAS number 2680865-95-4 provides a unique identifier for this substance, ensuring precise referencing in scientific literature and industrial applications.

The synthesis of Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate involves a series of well-defined chemical reactions that highlight the importance of 3-cyano-4,5-dimethylfuran-2-yl as a key intermediate. This intermediate is particularly interesting due to its ability to participate in various nucleophilic substitution reactions, making it a versatile building block in organic synthesis. The presence of the cyano group and the dimethylfuran ring enhances the compound's reactivity and opens up numerous possibilities for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing furan derivatives. The dimethylfuran scaffold is known for its ability to interact with biological targets in unique ways, often leading to the discovery of novel therapeutic agents. Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate has been studied for its potential role in drug development, particularly in the context of antimicrobial and anti-inflammatory applications. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes.

The benzyl carbamate group in Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate is another critical feature that contributes to its biological activity. Carbamates are well-known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs targeting neurological disorders, cardiovascular diseases, and other conditions. The benzyl moiety further enhances the compound's solubility and bioavailability, making it an attractive candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and interaction patterns of Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate with various biological targets. These studies have provided valuable insights into how the compound might interact with enzymes such as kinases and proteases, which are often implicated in disease pathways. By leveraging molecular docking simulations and virtual screening techniques, scientists have been able to identify potential lead compounds that could be optimized into effective therapeutics.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate inflammatory responses. The anti-inflammatory potential of Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate has been explored through both in vitro and in vivo experiments. Initial results indicate that this compound may inhibit key pro-inflammatory cytokines and mediators, suggesting its utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

In addition to its pharmacological applications, Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate has also been investigated for its role in material science. The unique structural features of this compound make it a promising candidate for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring how the cyano group and dimethylfuran ring can be incorporated into polymer backbones to improve material properties such as thermal stability and mechanical strength.

The synthesis of high-purity Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate is challenging but achievable through optimized synthetic routes. Advances in catalytic methods have enabled more efficient production processes, reducing waste and improving yield. These developments are crucial for scaling up production while maintaining cost-effectiveness and environmental sustainability.

The future of Benzyl N-(3-cyano-4,5-dimethylfuran-2-yl)carbamate lies in continued research and development efforts aimed at unlocking its full potential. Collaborative initiatives between academic institutions and pharmaceutical companies are essential for advancing our understanding of this compound's properties and applications. As new methodologies emerge, we can expect even more innovative uses for this versatile molecule.